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Benzylpenicillin Impurity 11 Identification

Benzylpenicillin Impurity 11 is also known as Penicillin F or (Z,E)-Penicillin F [1]. The following table

summarizes its key identifiers:

Property Description

CAS Number 118-53-6 [1]

Molecular Formula C₁₄H₂₀N₂O₄S [1]

Molecular Weight 312.38 g/mol [1]

Chemical Name 6α-[(1-Oxo-3-hexenyl)amino]penicillanic acid [1]

Form White to Off-White solid [1]

Solubility Sparingly soluble in DMSO; slightly soluble in Methanol and Water [1]

Stability Considerations and Handling Guidelines

While direct stability studies on Impurity 11 are lacking, research on the parent compound, Benzylpenicillin,

provides critical insights. Benzylpenicillin is known to be unstable in aqueous solution, degrading rapidly at
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elevated temperatures and undergoing pH-dependent hydrolysis [2] [3].

The following workflow summarizes the key degradation pathways and stability risks for penicillin

compounds, based on the analysis of benzylpenicillin [2]:
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Given these risks, here are practical recommendations for handling Benzylpenicillin Impurity 11:

Prioritize Fresh Preparation: Due to the lack of specific stability data, it is highly recommended to
prepare stock solutions immediately before use.

Control the Environment: If storage is necessary, keep solutions cold and buffered.
Temperature: Store at 2-8°C (refrigerated) and avoid exposure to room temperature, especially

above 30°C [2] [3].
pH: Use a citrate-buffered solution to maintain a neutral pH (~7.5) and prevent rapid acid-

catalyzed degradation [2].
Use Appropriate Solvents: The impurity is sparingly soluble in DMSO and slightly soluble in

methanol and water [1]. Choose a solvent compatible with your analytical method and stability needs.
Monitor for Degradation: Employ stability-indicating analytical methods like LC-MS/MS to monitor

the integrity of the impurity solution over time and detect the formation of any breakdown products [2]
[4].
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Recommendations for Experimental Protocols

To establish the stability profile for your specific conditions:

Design a Forced Degradation Study: Expose solutions of Benzylpenicillin Impurity 11 to various

stress conditions (e.g., different temperatures, pH levels, and light exposure) and analyze them at
timed intervals.

Employ LC-MS/MS Analysis: Use a validated LC-MS/MS method to quantify the intact impurity and
identify its degradation products, similar to the protocols used in stability studies of benzylpenicillin [2]

[4].
Establish a Stability-Indicating Method: Ensure your analytical method can adequately separate

the impurity from its degradation products to accurately assess stability.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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